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Introduction

Actinomycin C, a member of the actinomycin family of chromopeptide antibiotics produced by
Streptomyces chrysomallus, is a potent transcriptional inhibitor.[1] Like its well-studied
analogue Actinomycin D, Actinomycin C intercalates into DNA, primarily at G-C rich regions,
thereby obstructing the progression of RNA polymerase and inhibiting transcription.[1][2][3]
This mode of action makes it a valuable tool in molecular biology for studying mRNA turnover
and as a cytotoxic agent in cancer research.[4][5] Proper preparation of stock solutions is
critical for obtaining reproducible and reliable experimental results. These application notes
provide detailed protocols for the preparation, storage, and handling of Actinomycin C stock
solutions.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Actinomycin C, the following
tables include information for both Actinomycin C and the closely related Actinomycin D for
comparison and guidance. Researchers should consider this when preparing Actinomycin C
solutions.

Table 1: Physicochemical Properties
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Property

Actinomycin C

Actinomycin D

Molecular Formula

Ce3HssN12016[1]

Ce2HssN12016

Molecular Weight

1269.4 g/mol [1][2]

1255.43 g/mol

Appearance

Red, shiny crystals

Red, shiny crystals

Table 2: Solubility Data (for Actinomycin D, as a reference)

Concentration

Solvent Solubility Notes
(mM)
May require warming
to 37°C or sonication
for complete
DMSO > 100 mg/mL[6][7] ~79.65 mM dissolution.[6][8] Use
fresh, anhydrous
DMSO as it is
hygroscopic.[7]
Dimethylformamide
~20 mg/mL[9] ~15.93 mM
(DMF)
Acetone ~10 mg/mL ~7.97 mM
Acetonitrile ~10 mg/mL ~7.97 mM
Ethanol Soluble -
Slightly soluble (~0.5 Solubility in aqueous
Water i ( ~0.40 mM ) y. a
mg/mL) solutions is low.[9]
Table 3: Recommended Storage Conditions
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Storage o Special
Form Stability .
Temperature Precautions

Hygroscopic and light-

At least 15 months sensitive. Store
Powder 2-8°C ] ) ]
(for Actinomycin D) desiccated and
protected from light.
Aliquot to avoid
Concentrated Stock repeated freeze-thaw
S -20°C[8][10] At least 1 month
Solution (in DMSO) cycles.[10] Protect
from light.[6]
Prone to adsorption to
) plastic and glass.
Dilute Aqueous Not Recommended
] Unstable Should be prepared
Solutions for Storage

fresh and discarded

after use.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Actinomycin C
Stock Solution in DMSO

Materials:

e Actinomycin C powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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» Pre-weighing and Handling:
o Handle Actinomycin C powder in a chemical fume hood. It is a potent cytotoxic agent.

o Allow the vial of Actinomycin C powder to equilibrate to room temperature before
opening to prevent condensation.

o Carefully weigh the desired amount of Actinomycin C powder. For example, to prepare 1
mL of a 1 mg/mL stock solution, weigh 1 mg of the powder.

e Dissolution:

o Aseptically add the appropriate volume of anhydrous DMSO to the vial containing the
Actinomycin C powder. For a 1 mg/mL solution, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear and red.

o If dissolution is slow, gently warm the solution at 37°C for 10 minutes or sonicate briefly.[8]
 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, amber
microcentrifuge tubes. This minimizes waste and avoids repeated freeze-thaw cycles
which can degrade the compound.[10]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C, protected from light.[8][10]

Protocol 2: Preparation of Working Solutions for Cell
Culture

Materials:

e Actinomycin C stock solution (e.g., 1 mg/mL in DMSO)
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e Pre-warmed sterile cell culture medium
o Sterile tubes and micropipettes
Procedure:
e Thawing the Stock Solution:
o Thaw an aliquot of the concentrated Actinomycin C stock solution at room temperature.
e Dilution:

o Perform serial dilutions in pre-warmed cell culture medium to achieve the desired final
working concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o For example, to prepare a 1 pug/mL working solution in 10 mL of medium from a 1 mg/mL
stock:

» Add 10 pL of the 1 mg/mL stock solution to 9.99 mL of cell culture medium.
= Mix gently by inverting the tube.
e Application to Cells:

o Remove the existing medium from the cells and replace it with the medium containing the
final concentration of Actinomycin C.[6]

o Ensure even distribution by gently swirling the plate or flask.

o Incubate the cells for the desired experimental duration. Typical working concentrations for
Actinomycin D range from 10 nM to 1 puM.[10]

Visualizations
Signaling Pathway of Actinomycin C
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Actinomycin C inhibits transcription by intercalating into the minor groove of the DNA double
helix, primarily at guanine-cytosine (G-C) rich sequences. This forms a stable drug-DNA
complex that physically obstructs the movement of RNA polymerase, thereby halting RNA
synthesis.[3][11] This leads to the depletion of short-lived mMRNAs and subsequently inhibits
protein synthesis. The resulting cellular stress can induce cell cycle arrest and apoptosis.[10]
[12]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1203691?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-dactinomycin
https://m.youtube.com/watch?v=zIX0PHigfYQ
https://www.cellsignal.com/products/activators-inhibitors/actinomycin-d/15021
https://www.mdpi.com/1424-8247/14/9/845
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

RNA Polymerase

Intercalation  Binds to DNA

DNA Double Helix
(G-C rich regions)

Mediates

Actinomycin C-DNA Complex

Transcription Blocked

MRNA Synthesis
Inhibited

Protein Synthesis
Inhibited

Cell Cycle Arrest
& Apoptosis

Click to download full resolution via product page

Caption: Mechanism of Action of Actinomycin C.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the general workflow for preparing a stock solution of
Actinomycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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